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Compound of Interest

Compound Name: Fenitrothion

Cat. No.: B1672510 Get Quote

An in-depth examination of the degradation, mobility, and bioaccumulation of the

organophosphate insecticide fenitrothion in the environment, intended for researchers,

scientists, and drug development professionals.

Fenitrothion, a broad-spectrum organophosphate insecticide, has been utilized globally for the

control of a wide range of agricultural and public health pests. Its efficacy is attributed to its

action as a cholinesterase inhibitor.[1] However, the introduction of any pesticide into the

environment necessitates a thorough understanding of its subsequent fate and transport to

adequately assess potential ecological risks. This technical guide provides a comprehensive

overview of the environmental behavior of fenitrothion, detailing its degradation pathways,

mobility in various environmental compartments, and potential for bioaccumulation.

Quantitative data are summarized in tabular format for ease of comparison, and detailed

experimental protocols for key environmental fate studies are provided.

Physicochemical Properties
The environmental behavior of fenitrothion is largely governed by its physicochemical

properties. It is characterized by moderate aqueous solubility and is highly soluble in many

organic solvents.[1] Fenitrothion is also volatile, which can influence its transport in the

atmosphere.[1]
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Fenitrothion is not expected to be persistent in soil or water systems due to its susceptibility to

various degradation processes, including hydrolysis, photolysis, and microbial degradation.[1]

Hydrolysis
Hydrolysis is a key abiotic degradation pathway for fenitrothion. The rate of hydrolysis is pH-

dependent, with the compound being relatively more stable under acidic and neutral conditions

and less stable under alkaline conditions.

Photolysis
Fenitrothion is susceptible to rapid degradation by photolysis, particularly in aqueous

environments.[2] This process involves the transformation of fenitrothion into various

products, including 3-methyl-4-nitrophenol, fenitrooxon, and its S-methyl isomer.[2]

Biodegradation
Microbial breakdown is a significant factor in the degradation of fenitrothion in both soil and

water.[3] In aerobic upland soils, a primary degradation route is the cleavage of the P-O-aryl

linkage, forming 3-methyl-4-nitrophenol, which is further metabolized to carbon dioxide.[4]

Under anaerobic conditions in submerged soils, the nitro group is primarily reduced to an

amino group.[4] Fungi, such as Aspergillus parasiticus, have been identified as capable of

degrading fenitrothion.[5]

Environmental Transport
The movement of fenitrothion between environmental compartments is influenced by its

potential for leaching, runoff, and volatilization.

Mobility in Soil
Fenitrothion has a low potential for leaching to groundwater.[1] Its mobility in soil is influenced

by adsorption-desorption processes, which are dependent on soil properties such as organic

matter and clay content.
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Fenitrothion does not significantly bioconcentrate in aquatic organisms.[3] While it can be

readily taken up from water, it is also metabolized by organisms.[6]

Quantitative Data Summary
The following tables summarize key quantitative data related to the environmental fate and

transport of fenitrothion.

Table 1: Degradation Half-lives of Fenitrothion

Environmental
Compartment

Degradation
Process

Half-life (t½) Conditions

Water Hydrolysis 180 - 200 days Acidic and neutral pH

Water Hydrolysis ~100 days Alkaline pH

Water Photolysis ~3 days -

Water (River) Overall Degradation
1-28% remaining after

72 hours
-[3]

Soil Biodegradation 19.36 days Sandy clay loam[7]

Soil (Aerobic) Biodegradation < 7 days Upland soils[4]

Soil (Anaerobic) Biodegradation < 7 days Submerged soils[4]

Table 2: Bioaccumulation and Soil Sorption of Fenitrothion

Parameter Organism/Matrix Value

Bioconcentration Factor (BCF) Aquatic Organisms ≤ 450[3]

Bioconcentration Factor (BCF)
Oreochromis niloticus (whole

body)
675.43[8]

Bioconcentration Factor (BCF) Oreochromis niloticus (muscle) 264.91[8]
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The following sections provide detailed methodologies for key experiments cited in the study of

fenitrothion's environmental fate, based on internationally recognized guidelines.

Aerobic and Anaerobic Transformation in Soil (based on
OECD Guideline 307)
Objective: To determine the rate and pathway of fenitrothion degradation in soil under both

aerobic and anaerobic conditions.

Methodology:

Soil Selection and Preparation: Select and characterize at least one soil type (e.g., sandy

loam). Sieve the soil to <2 mm and adjust the moisture content.

Test Substance Application: Apply ¹⁴C-labeled fenitrothion uniformly to the soil samples at a

concentration relevant to agricultural use.

Incubation:

Aerobic: Incubate the treated soil samples in the dark at a constant temperature (e.g.,

20°C) in biometer flasks or a flow-through system that allows for the trapping of evolved

¹⁴CO₂ and other volatile organic compounds.

Anaerobic: After an initial aerobic phase to establish microbial activity, flood the soil with

deoxygenated water and purge the headspace with an inert gas (e.g., nitrogen) to create

anaerobic conditions.

Sampling: Collect soil samples at predetermined intervals over a period of up to 120 days.

Extraction: Extract fenitrothion and its transformation products from the soil samples using

appropriate organic solvents.

Analysis: Analyze the extracts using High-Performance Liquid Chromatography (HPLC) with

radiometric detection to quantify the parent compound and its metabolites. The trapped

volatiles and ¹⁴CO₂ are also quantified.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1672510?utm_src=pdf-body
https://www.benchchem.com/product/b1672510?utm_src=pdf-body
https://www.benchchem.com/product/b1672510?utm_src=pdf-body
https://www.benchchem.com/product/b1672510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Determine the dissipation time for 50% (DT50) and 90% (DT90) of the applied

fenitrothion. Identify and quantify major transformation products.

Hydrolysis as a Function of pH (based on OECD
Guideline 111)
Objective: To determine the rate of abiotic hydrolysis of fenitrothion in aqueous solutions at

different pH values.

Methodology:

Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

Test Substance Application: Add fenitrothion (radiolabeled or non-labeled) to the buffer

solutions at a concentration that does not exceed its water solubility.

Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C).

Sampling: Collect aliquots from each solution at various time points.

Analysis: Analyze the samples for the concentration of fenitrothion and any major

hydrolysis products using a suitable analytical method (e.g., HPLC, GC-MS).

Data Analysis: Calculate the first-order rate constant and the half-life of hydrolysis at each

pH.

Phototransformation in Water (based on OECD
Guideline 316)
Objective: To determine the rate and pathway of fenitrothion degradation in water due to direct

photolysis.

Methodology:

Test Solution: Prepare a sterile, buffered aqueous solution of ¹⁴C-labeled fenitrothion.

Irradiation: Expose the test solution to a light source that simulates natural sunlight (e.g., a

xenon arc lamp with appropriate filters). Maintain a constant temperature.
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Dark Control: Incubate a parallel set of samples in the dark to account for any non-photolytic

degradation.

Sampling: Collect samples from both the irradiated and dark control solutions at specific time

intervals.

Analysis: Analyze the samples by HPLC with radiometric detection to quantify fenitrothion
and its photoproducts.

Data Analysis: Calculate the photolysis rate constant and half-life. Identify major

phototransformation products.

Leaching in Soil Columns (based on OECD Guideline
312)
Objective: To assess the mobility and leaching potential of fenitrothion in soil.

Methodology:

Column Preparation: Pack glass columns with sieved soil to a defined height and bulk

density. Pre-wet the columns with an artificial rainwater solution.

Test Substance Application: Apply ¹⁴C-labeled fenitrothion to the surface of the soil

columns.

Leaching: Apply a defined volume of artificial rainwater to the top of the columns over a set

period (e.g., 48 hours) to simulate rainfall.

Leachate Collection: Collect the leachate that passes through the columns in fractions.

Soil Sectioning: After the leaching period, extrude the soil from the columns and section it

into segments.

Analysis: Analyze the leachate fractions and soil segments for fenitrothion and its

metabolites using appropriate extraction and analytical techniques (e.g., LSC, HPLC).
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Data Analysis: Determine the distribution of radioactivity throughout the soil profile and in the

leachate to assess the mobility of fenitrothion.

Bioaccumulation in Fish (based on OECD Guideline 305)
Objective: To determine the bioconcentration factor (BCF) of fenitrothion in fish.

Methodology:

Test Organisms: Select a suitable fish species (e.g., zebrafish, rainbow trout).

Exposure Phase (Uptake): Expose the fish to a constant, sublethal concentration of ¹⁴C-

labeled fenitrothion in a flow-through aquatic system for a defined period (e.g., 28 days).

Depuration Phase: Transfer the fish to a clean, fenitrothion-free water system and monitor

their depuration of the substance for a defined period.

Sampling: Sample fish and water at regular intervals during both the uptake and depuration

phases.

Analysis: Analyze the fish tissue and water samples to determine the concentration of

fenitrothion.

Data Analysis: Calculate the bioconcentration factor (BCF) as the ratio of the concentration

of fenitrothion in the fish at steady-state to the concentration in the water.

Visualization of Pathways and Workflows
The following diagrams illustrate key processes related to the environmental fate of

fenitrothion.
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Caption: Major degradation pathways of fenitrothion in the environment.
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Caption: Experimental workflow for a soil degradation study (OECD 307).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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